Ethyl fluoroacetate
Overview
Description
Ethyl fluoroacetate is an ester organic solvent . It is used in the synthesis of 4-deoxy-4-fluoro-muscarines and as a starting reagent for the synthesis of ethyl (diethoxyphosphoryl)fluoroacetate . It also finds applications in the development of an ammonolysis-based microencapsulation process .
Synthesis Analysis
Ethyl fluoroacetate can be synthesized from ethyl chloroacetate . The process involves heating acetamide and sulfolane to remove water, cooling down the mixture, and then adding ethyl chloroacetate and potassium fluoride. The mixture is then reacted for 2 hours, after which the filtrate is filtered while hot, and the obtained filtrate is distilled at 120°C for 3 hours to obtain ethyl fluoroacetate .Molecular Structure Analysis
The molecular formula of Ethyl fluoroacetate is C4H7FO2 . The InChI Key is VCYZVXRKYPKDQB-UHFFFAOYSA-N .Chemical Reactions Analysis
Ethyl fluoroacetate is used in various chemical reactions. It is used in the synthesis of 4-deoxy-4-fluoro-muscarines . It is also used as a starting reagent for the synthesis of ethyl (diethoxyphosphoryl)fluoroacetate . Additionally, it is used in the development of an ammonolysis-based microencapsulation process .Physical And Chemical Properties Analysis
Ethyl fluoroacetate is a liquid with a refractive index of n20/D 1.375 (lit.) . It has a boiling point of 119.3 °C/753 mmHg (lit.) . It is soluble in water and has a density of 1.098 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthesis of 4-Deoxy-4-Fluoro-Muscarines
Starting Reagent for Ethyl (Diethoxyphosphoryl)fluoroacetate
Ammonolysis-Based Microencapsulation Process
Chemical Biology and Medicinal Chemistry
Fluorinated Building Block for Organic Synthesis
Investigating Fluorine Effects on Biological Activity
Safety and Hazards
Future Directions
The future outlook of the Ethyl Fluoroacetate Market is promising. With the growth in end-use industries such as pharmaceuticals and agrochemicals, the demand for ethyl fluoroacetate is expected to witness a significant rise . Increasing investments in research and development activities in the chemical industry are further expected to contribute to market growth .
Mechanism of Action
Target of Action
Ethyl fluoroacetate primarily targets the citric acid cycle, a crucial metabolic pathway in most cells of the body . This cycle is responsible for the generation of energy in the form of ATP, and its disruption leads to a blockade of energy production .
Mode of Action
The mode of action of Ethyl fluoroacetate begins with its conversion to 2-fluorocitrate . This conversion occurs through the condensation of fluoroacetate with oxaloacetate, catalyzed by citrate synthase . The resulting 2-fluorocitrate binds very tightly to aconitase, an enzyme in the citric acid cycle, thereby halting the cycle .
Biochemical Pathways
The primary biochemical pathway affected by Ethyl fluoroacetate is the citric acid cycle . By inhibiting aconitase, Ethyl fluoroacetate disrupts this cycle, leading to a blockade of energy production . This disruption affects downstream processes that rely on the energy produced by the citric acid cycle .
Pharmacokinetics
It is known that ethyl fluoroacetate is soluble in water , which may influence its bioavailability and distribution in the body.
Result of Action
The primary result of Ethyl fluoroacetate’s action is a blockade of energy production due to the disruption of the citric acid cycle . The main organs affected by Ethyl fluoroacetate are the central nervous, respiratory, and cardiovascular systems .
Action Environment
The action, efficacy, and stability of Ethyl fluoroacetate can be influenced by various environmental factors. For example, certain microorganisms are capable of degrading fluoroacetate, potentially reducing its toxicity . .
properties
IUPAC Name |
ethyl 2-fluoroacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7FO2/c1-2-7-4(6)3-5/h2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCYZVXRKYPKDQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8060034 |
Source
|
| Record name | Ethyl fluoroacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8060034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
106.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [Merck Index] Clear colorless liquid; [MSDSonline] |
Source
|
| Record name | Ethyl fluoroacetate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/5231 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Boiling Point |
121.6 °C @ 758 MM HG |
Source
|
| Record name | ETHYL FLUOROACETATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2846 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
SOL IN WATER |
Source
|
| Record name | ETHYL FLUOROACETATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2846 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.0926 @ 20.5 °C |
Source
|
| Record name | ETHYL FLUOROACETATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2846 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Density |
3.7 (AIR= 1) |
Source
|
| Record name | ETHYL FLUOROACETATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2846 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Ethyl fluoroacetate | |
Color/Form |
LIQUID | |
CAS RN |
459-72-3 |
Source
|
| Record name | Ethyl fluoroacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=459-72-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Ethyl fluoroacetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000459723 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | ETHYL FLUOROACETATE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133459 | |
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| Record name | Acetic acid, 2-fluoro-, ethyl ester | |
| Source | EPA Chemicals under the TSCA | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethyl fluoroacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8060034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl fluoroacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.635 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | ETHYL FLUOROACETATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AUS1L6UM7B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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| Record name | ETHYL FLUOROACETATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2846 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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